Cas no 303081-91-6 (3H-Pyrrol-3-one,4-acetyl-1,2-dihydro-5-hydroxy-1-methyl-)

• Product Name: 3H-Pyrrol-3-one,4-acetyl-1,2-dihydro-5-hydroxy-1-methyl-
• CAS No: 303081-91-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 299393
• PubChem ID: 54678600
• Update Time: 2025-04-19

3H-Pyrrol-3-one,4-acetyl-1,2-dihydro-5-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrol-3-one,4-acetyl-1,2-dihydro-5-hydroxy-1-methyl-
• 3H-Pyrrol-3-one, 4-acetyl-1,2-dihydro-5-hydroxy-1-methyl- (9CI)
• (Z)-3-(1-hydroxyethylidene)-1-methylpyrrolidine-2,4-dione
• 67513-33-1
• 303081-91-6
• SCHEMBL14517986
• DNDI1112858
• 3-Acetyl-4-hydroxy-1-methyl-1H-pyrrol-2(5H)-one
• 4-Acetyl-5-hydroxy-1-methyl-1H-pyrrol-3(2H)-one
• 3-Acetyl-4-hydroxy-1-methyl-1,5-dihydro-2H-pyrrol-2-one
• SCHEMBL13618092
• CHEMBL1858506
• 140837-96-3

• Inchi： 1S/C7H9NO3/c1-4(9)6-5(10)3-8(2)7(6)11/h10H,3H2,1-2H3
• InChI Key： PETMEIWYQKHSNW-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(N(C)C1)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61